Cas no 685565-16-6 (1H-Isoindole, 4-fluoro-2,3-dihydro-2-(phenylmethyl)-)

• Product Name: 1H-Isoindole, 4-fluoro-2,3-dihydro-2-(phenylmethyl)-
• CAS No: 685565-16-6
• MF: C₁₅H₁₄FN
• MW: 227.276767253876
• CID: 4144357
• PubChem ID: 17986315
• Update Time: 2025-05-28

1H-Isoindole, 4-fluoro-2,3-dihydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, 4-fluoro-2,3-dihydro-2-(phenylmethyl)-
• 2-benzyl-4-fluoroisoindoline
• 685565-16-6
• N-Benzyl-4-fluoroisoindoline
• PBZRCLHPCTZNGI-UHFFFAOYSA-N
• SCHEMBL4224502
• DB-217024
• 2-benzyl-4-fluoro-2,3-dihydro-1H-isoindole
• 2-benzyl4-fluoroisoindoline

• Inchi： 1S/C15H14FN/c16-15-8-4-7-13-10-17(11-14(13)15)9-12-5-2-1-3-6-12/h1-8H,9-11H2
• InChI Key： PBZRCLHPCTZNGI-UHFFFAOYSA-N
• SMILES： C1C2=C(C(F)=CC=C2)CN1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 227.111027613Da
• Monoisotopic Mass: 227.111027613Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 1H-Isoindole, 4-fluoro-2,3-dihydro-2-(phenylmethyl)-

Comprehensive Overview of 1H-Isoindole, 4-fluoro-2,3-dihydro-2-(phenylmethyl)- (CAS No. 685565-16-6)

The compound 1H-Isoindole, 4-fluoro-2,3-dihydro-2-(phenylmethyl)- (CAS No. 685565-16-6) is a fluorinated derivative of the isoindole family, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4-fluoro substitution and the phenylmethyl group at the 2-position, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine.

One of the most searched questions related to this compound is: "What are the applications of 4-fluoro-isoindole derivatives in medicine?" Studies suggest that fluorinated isoindole scaffolds exhibit enhanced metabolic stability and bioavailability, making them attractive for kinase inhibitors and GPCR modulators. The presence of the phenylmethyl moiety further augments its binding affinity to hydrophobic pockets in target proteins, a feature highly sought after in cancer therapeutics and neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 685565-16-6 is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are optimizing routes to minimize waste and improve yields, leveraging techniques like flow chemistry and catalysis. This aligns with the growing demand for environmentally friendly manufacturing processes, a hot topic in both academic and industrial settings.

Another trending query is: "How does fluorination impact the physicochemical properties of isoindole compounds?" The 4-fluoro group in 1H-Isoindole, 4-fluoro-2,3-dihydro-2-(phenylmethyl)- significantly influences its lipophilicity and electron distribution, which are critical for drug-receptor interactions. Computational studies, including molecular docking and QSAR modeling, are frequently employed to predict its behavior in biological systems, a methodology gaining traction due to advancements in AI-driven drug design.

In material science, this compound’s aromatic and heterocyclic structure has sparked interest in developing organic semiconductors and luminescent materials. Its ability to form π-π stacking interactions makes it a candidate for optoelectronic devices, a field experiencing rapid growth due to the demand for flexible electronics and energy-efficient displays.

Regulatory and safety aspects of CAS No. 685565-16-6 are also frequently searched. While not classified as hazardous, proper handling protocols are emphasized in MSDS documentation, reflecting the broader industry shift toward responsible chemical management. This aligns with global initiatives like REACH and GHS, which prioritize transparency in chemical usage.

In summary, 1H-Isoindole, 4-fluoro-2,3-dihydro-2-(phenylmethyl)- represents a versatile building block with cross-disciplinary relevance. Its applications span pharmaceuticals, materials science, and sustainable chemistry, addressing key challenges in modern research. As interest in fluorinated heterocycles and functionalized isoindoles grows, this compound is poised to remain a focal point in innovation-driven industries.